2,5-dichloro-3-isothiocyanatopyridine
Overview
Description
2,5-Dichloro-3-isothiocyanatopyridine (DIP) is a synthetic chemical compound that has been used in a variety of laboratory experiments and scientific research applications. It is an organosulfur compound with a molecular weight of 167.13 g/mol and has a melting point of 120-121 °C. DIP is a colorless solid that is soluble in common organic solvents, such as hexane and ethyl acetate. DIP is used as a reagent in organic synthesis and as a catalyst in a variety of reactions.
Scientific Research Applications
2,5-dichloro-3-isothiocyanatopyridine has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, such as pyridinium salts, imidazole derivatives, and piperidine derivatives. 2,5-dichloro-3-isothiocyanatopyridine has also been used in the synthesis of a variety of pharmaceuticals, such as anti-inflammatory drugs, anti-bacterial agents, and antifungal agents. Additionally, 2,5-dichloro-3-isothiocyanatopyridine has been used in the synthesis of a variety of agrochemicals, such as herbicides, insecticides, and fungicides.
Mechanism of Action
The mechanism of action of 2,5-dichloro-3-isothiocyanatopyridine is not fully understood. However, it is believed that the compound acts as a catalyst in the formation of covalent bonds between two organic molecules. It is believed that the isothiocyanato group of 2,5-dichloro-3-isothiocyanatopyridine is responsible for the formation of the covalent bonds. Additionally, it is believed that the chlorine atoms of 2,5-dichloro-3-isothiocyanatopyridine act as electron-withdrawing groups, which allow for the formation of the covalent bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,5-dichloro-3-isothiocyanatopyridine are not well understood. However, studies have shown that 2,5-dichloro-3-isothiocyanatopyridine can cause irritation to the skin and eyes and can cause respiratory irritation. Additionally, 2,5-dichloro-3-isothiocyanatopyridine has been found to be toxic to aquatic organisms, and it is believed to be toxic to humans in high concentrations.
Advantages and Limitations for Lab Experiments
The advantages of using 2,5-dichloro-3-isothiocyanatopyridine in laboratory experiments include its low cost, its ease of use, and its ability to act as a catalyst in the formation of covalent bonds. Additionally, 2,5-dichloro-3-isothiocyanatopyridine is relatively stable and has a low toxicity profile.
The limitations of using 2,5-dichloro-3-isothiocyanatopyridine in laboratory experiments include its low solubility in water and its tendency to form insoluble salts with certain compounds. Additionally, 2,5-dichloro-3-isothiocyanatopyridine is not very stable in the presence of light and oxygen, and it can decompose in the presence of strong acids and bases.
Future Directions
For research involving 2,5-dichloro-3-isothiocyanatopyridine include the development of new synthesis methods, the investigation of its mechanism of action, and the exploration of its biochemical and physiological effects. Additionally, further research could be conducted on its potential applications in the synthesis of pharmaceuticals and agrochemicals. Additionally, further research could be conducted on the potential for 2,5-dichloro-3-isothiocyanatopyridine to be used as a catalyst in the formation of covalent bonds between organic molecules. Finally, further research could be conducted on the potential for 2,5-dichloro-3-isothiocyanatopyridine to be used as a reagent in organic synthesis.
Synthesis Methods
2,5-dichloro-3-isothiocyanatopyridine can be synthesized via a variety of different methods. The most common method is the reaction between 2,5-dichloro-3-nitropyridine and thiocyanic acid in aqueous solution. This reaction yields a product with a purity of up to 99%. Other methods of synthesis include the reaction between 2,5-dichloro-3-nitropyridine and potassium thiocyanate, as well as the reaction between 2,5-dichloro-3-nitropyridine and sodium thiocyanate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,5-dichloro-3-isothiocyanatopyridine involves the reaction of 2,5-dichloropyridine with thiophosgene followed by treatment with ammonium thiocyanate.", "Starting Materials": [ "2,5-dichloropyridine", "thiophosgene", "ammonium thiocyanate" ], "Reaction": [ "2,5-dichloropyridine is reacted with thiophosgene in the presence of a base such as triethylamine to form 2,5-dichloro-3-chloromethylpyridine.", "The resulting product is then treated with ammonium thiocyanate in the presence of a base such as potassium carbonate to form 2,5-dichloro-3-isothiocyanatopyridine." ] } | |
CAS RN |
2167011-94-9 |
Product Name |
2,5-dichloro-3-isothiocyanatopyridine |
Molecular Formula |
C6H2Cl2N2S |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
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